Cas no 55809-27-3 (N-(5-tert-butyl-3-isoxazolyl)-2-chloroacetamide)

• Product Name: N-(5-tert-butyl-3-isoxazolyl)-2-chloroacetamide
• CAS No: 55809-27-3
• MF: C₉H₁₃ClN₂O₂
• MW: 216.664721250534
• MDL: MFCD08691901
• CID: 944530
• PubChem ID: 28065541
• Update Time: 2025-11-02

N-(5-tert-butyl-3-isoxazolyl)-2-chloroacetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-(tert-Butyl)isoxazol-3-yl)-2-chloroacetamide
• N-(5-tert-butyl-1,2-oxazol-3-yl)-2-chloroacetamide
• AG-F-95571
• Ambcb9070740
• CTK5A4223
• N-(5-t-butyl-3-isoxazolyl)-2-chloro-acetamide
• N-(5-TERT-BUTYL-3-ISOXAZOLYL)-2-CHLOROACETAMIDE
• N-(5-tert-butyl-isoxazol-3-yl)-2-chloro-acetamide
• SureCN4451956
• N-(5-(tert-butyl)isoxazol-3(2H)-ylidene)-2-chloroacetamide
• EN300-8590663
• SCHEMBL4451956
• DA-04889
• 55809-27-3
• E85443
• MZAGTAPJCLVZHA-UHFFFAOYSA-N
• AKOS006342345
• CHEMBL4776730
• BDBM50547615
• BS-53055
• Z1203160154
• CHEMBRDG-BB 9070740
• MFCD08691901
• DTXSID60651097
• CS-0453591
• N-(5-tert-butyl-3-isoxazolyl)-2-chloroacetamide

• MDL： MFCD08691901
• Inchi： 1S/C9H13ClN2O2/c1-9(2,3)6-4-7(12-14-6)11-8(13)5-10/h4H,5H2,1-3H3,(H,11,12,13)
• InChI Key： MZAGTAPJCLVZHA-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=C(C(C)(C)C)ON=1)=O

Computed Properties

• Exact Mass: 216.06700
• Monoisotopic Mass: 216.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.13000
• LogP: 2.22240

Additional information on N-(5-tert-butyl-3-isoxazolyl)-2-chloroacetamide

N-(5-tert-butyl-3-isoxazolyl)-2-chloroacetamide (CAS 55809-27-3): A Comprehensive Technical Overview

N-(5-tert-butyl-3-isoxazolyl)-2-chloroacetamide (CAS 55809-27-3) is a specialized chemical compound that has garnered significant attention in recent years due to its unique structural features and potential applications. This isoxazole derivative combines the tert-butyl group with a chloroacetamide moiety, creating a molecule with interesting chemical properties that researchers are actively exploring.

The compound's molecular structure features a 5-tert-butyl-3-isoxazolyl core, which contributes to its stability and reactivity profile. The presence of the chloroacetamide functional group makes this compound particularly valuable for various synthetic applications. Current research trends show growing interest in such heterocyclic compounds for their potential in developing new materials and bioactive molecules.

One of the most frequently asked questions about N-(5-tert-butyl-3-isoxazolyl)-2-chloroacetamide concerns its solubility characteristics. The compound demonstrates moderate solubility in common organic solvents such as dichloromethane, acetone, and ethyl acetate, but shows limited solubility in water. This property profile makes it particularly useful for organic synthesis applications where controlled reactivity is desired.

Recent advances in green chemistry have sparked interest in optimizing the synthesis of CAS 55809-27-3 to reduce environmental impact. Researchers are exploring catalytic methods and alternative solvents to improve the sustainability of production processes for this and similar isoxazole derivatives. These developments align with current industry trends toward more eco-friendly chemical manufacturing.

The thermal stability of N-(5-tert-butyl-3-isoxazolyl)-2-chloroacetamide has been another area of investigation. Studies indicate that the compound remains stable under normal storage conditions, with decomposition typically occurring above 200°C. This thermal profile makes it suitable for various applications where moderate heat resistance is required.

In the pharmaceutical research sector, compounds containing the isoxazole ring system have shown promising biological activities. While CAS 55809-27-3 itself is primarily used as a synthetic intermediate, its structural features are being studied for potential modifications that could lead to novel bioactive molecules. This aligns with current drug discovery trends focusing on heterocyclic scaffolds.

The analytical characterization of N-(5-tert-butyl-3-isoxazolyl)-2-chloroacetamide typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods provide comprehensive data about the compound's purity and structural integrity, which are critical for research and industrial applications. Recent advancements in analytical technology have improved the precision of these characterizations.

Market demand for specialized chemical intermediates like CAS 55809-27-3 has been steadily increasing, particularly in regions with strong pharmaceutical and materials science sectors. Suppliers are responding to this demand by improving production scalability while maintaining high purity standards. Current market analysis suggests continued growth in this segment.

Handling and storage recommendations for N-(5-tert-butyl-3-isoxazolyl)-2-chloroacetamide typically include protection from moisture and storage in cool, dry conditions. Proper handling procedures ensure the compound maintains its stability and purity over extended periods, which is essential for research and industrial applications.

Recent patent literature reveals growing interest in derivatives of 5-tert-butyl-3-isoxazolyl compounds for various applications. While CAS 55809-27-3 serves primarily as a building block in organic synthesis, its structural features make it a valuable starting point for developing new materials with tailored properties.

The future research directions for N-(5-tert-butyl-3-isoxazolyl)-2-chloroacetamide and related compounds likely include exploration of novel synthetic methodologies, investigation of potential biological activities, and development of advanced materials. These directions reflect broader trends in chemical research focusing on functional heterocycles and their applications.

Quality control standards for CAS 55809-27-3 typically specify minimum purity levels, often ≥95% or higher for research-grade material. Advanced purification techniques such as recrystallization and column chromatography are commonly employed to achieve these standards, ensuring consistent performance in various applications.

Environmental considerations for N-(5-tert-butyl-3-isoxazolyl)-2-chloroacetamide production and use are becoming increasingly important. Researchers are investigating biodegradation pathways and developing more sustainable synthesis routes to minimize environmental impact while maintaining the compound's utility as a versatile chemical intermediate.

In conclusion, N-(5-tert-butyl-3-isoxazolyl)-2-chloroacetamide (CAS 55809-27-3) represents an important heterocyclic compound with diverse potential applications. Its unique combination of structural features continues to make it valuable for research and development across multiple scientific disciplines. As chemical science advances, we can expect to see new and innovative uses for this interesting molecule emerge.